Cas no 1804298-58-5 (2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804298-58-5
• MF: C₇H₅F₆N₃O
• MW: 261.124521970749
• CID: 4927847
• Update Time: 2025-07-02

2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F6N3O/c8-6(9,10)4-2(14)1-3(16-5(4)15)17-7(11,12)13/h1H,(H4,14,15,16)
• InChI Key： PCGNFJFWTKZOLU-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 74.2

Additional information on 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804298-58-5)

2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804298-58-5) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly its role as a key intermediate or active pharmaceutical ingredient (API) in novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, which are critical for its application in pharmaceutical formulations. Additionally, the research team investigated the compound's stability under various conditions, revealing its robustness in acidic and neutral environments, making it suitable for oral drug delivery systems.

In terms of biological activity, recent preclinical studies have demonstrated that 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced pro-inflammatory cytokine production in vitro, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies revealed strong binding affinities to target proteins, supporting its mechanism of action at the molecular level.

The pharmacokinetic profile of 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has also been a focal point of recent research. A collaborative study between academic and industrial researchers, published in Drug Metabolism and Disposition (2024), investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The findings indicated favorable oral bioavailability and moderate plasma protein binding, with minimal hepatic metabolism, reducing the risk of drug-drug interactions. These attributes position the compound as a promising candidate for further clinical development.

Looking ahead, researchers are exploring the broader applications of 2,4-Diamino-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine beyond its current scope. Ongoing studies are investigating its potential in oncology, particularly as a modulator of tumor microenvironment signaling pathways. Preliminary data from a 2024 conference presentation suggested synergistic effects when combined with existing chemotherapeutic agents, opening new avenues for combination therapy strategies. As the compound continues to show versatility and efficacy in various therapeutic areas, it is expected to remain a key focus of chemical biology and pharmaceutical research in the coming years.